Cas no 1297472-20-8 (prenylcandidusin C)
prenylcandidusin C structure
Product Name:prenylcandidusin C
CAS No:1297472-20-8
MF:C26H26O6
MW:434.481048107147
CID:2043721
PubChem ID:53354807
Update Time:2025-04-21
prenylcandidusin C Chemical and Physical Properties
Names and Identifiers
-
- prenylcandidusin C
- 1297472-20-8
- Q27136001
- CHEMBL1795463
- DTXSID301315811
- 7-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-3,6,9-trimethoxydibenzo[b,d]furan-2-ol
- CHEBI:67532
- 7-(4-hydroxy-3-(3-methylbut-2-enyl)phenyl)-3,6,9-trimethoxydibenzofuran-2-ol
- 7-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-3,6,9-trimethoxydibenzofuran-2-ol
- 7-(4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-3,6,9-trimethoxydibenzo(b,d)furan-2-ol
-
- Inchi: 1S/C26H26O6/c1-14(2)6-7-16-10-15(8-9-19(16)27)17-12-23(30-4)24-18-11-20(28)22(29-3)13-21(18)32-26(24)25(17)31-5/h6,8-13,27-28H,7H2,1-5H3
- InChI Key: HWBQSNYBSJLMIS-UHFFFAOYSA-N
- SMILES: O1C2C=C(C(=CC=2C2C(=CC(C3C=CC(=C(C/C=C(\C)/C)C=3)O)=C(C1=2)OC)OC)O)OC
Computed Properties
- Exact Mass: 434.17293854g/mol
- Monoisotopic Mass: 434.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 648
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 81.3Ų
prenylcandidusin C Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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